Cas no 2460739-30-2 ((1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride)

• Product Name: (1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride
• CAS No: 2460739-30-2
• MF: C₁₀H₁₉Cl₂N₃O
• MW: 268.183360338211
• CID: 5361038
• Update Time: 2025-05-21

(1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride
• Z4521956620
• rac-(1R,3S)-3-amino-1-(1-methyl-1H-imidazol-2-yl)cyclohexan-1-ol dihydrochloride

• Inchi： 1S/C10H17N3O.2ClH/c1-13-6-5-12-9(13)10(14)4-2-3-8(11)7-10;;/h5-6,8,14H,2-4,7,11H2,1H3;2*1H/t8-,10+;;/m0../s1
• InChI Key： SUJQIUKVJUYZBY-UQZKZZBYSA-N
• SMILES： Cl.Cl.O[C@]1(C2=NC=CN2C)CCC[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 212
• Topological Polar Surface Area: 64.099

Additional information on (1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol;dihydrochloride

Compound CAS No 2460739-30-2: (1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol; dihydrochloride

The compound with CAS No 2460739-30-2, known as (1R,3S)-3-Amino-1-(1-methylimidazol-2-yl)cyclohexan-1-ol; dihydrochloride, is a highly specialized chemical entity with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique stereochemistry and functional groups, which contribute to its diverse biological activities.

Recent studies have highlighted the importance of stereogenic centers in determining the pharmacokinetic and pharmacodynamic properties of this compound. The (1R,3S) configuration plays a crucial role in its interaction with biological targets, making it a promising candidate for drug development. Researchers have explored its ability to modulate various cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

The structural complexity of this compound is further enhanced by the presence of a cyclohexanol ring and an imidazole moiety. These features not only contribute to its stability but also enable it to form hydrogen bonds with biomolecules, enhancing its bioavailability. The dihydrochloride salt form is particularly advantageous for formulation purposes, ensuring optimal solubility and absorption.

Emerging research has focused on the synthesis and optimization of this compound. Scientists have developed novel synthetic routes that improve yield and purity, making large-scale production more feasible. These advancements have paved the way for preclinical studies, where the compound has demonstrated potent inhibitory effects against key enzymes involved in disease progression.

In terms of therapeutic applications, the compound has shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier and interact with neuronal receptors makes it a valuable tool in neuroprotective strategies. Additionally, ongoing clinical trials are investigating its efficacy in managing chronic pain syndromes, further underscoring its versatility.

The discovery and development of CAS No 2460739-30-2 represent a significant milestone in medicinal chemistry. By leveraging cutting-edge research techniques and advanced synthetic methodologies, researchers continue to unlock the full potential of this compound. As our understanding of its mechanisms deepens, it holds the promise of becoming a cornerstone in modern therapeutic interventions.